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Compound of Interest

Compound Name: BPR1K871

Cat. No.: B1149925 Get Quote

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling BPR1K871. Given the absence of a specific Safety

Data Sheet (SDS) for BPR1K871, this information is based on general safety protocols for

potent kinase inhibitors and hazardous pharmaceutical compounds. A conservative approach

to personal protective equipment (PPE) and handling procedures is strongly recommended.

Immediate Safety and Handling Precautions
BPR1K871 is a potent, selective dual FLT3/AURKA inhibitor.[1][2] As with many kinase

inhibitors, it should be handled with caution as a potentially hazardous substance. Avoid

inhalation, and contact with skin, eyes, and clothing.

Personal Protective Equipment (PPE)
Due to the lack of specific toxicological data, a comprehensive PPE strategy is essential to

minimize exposure. The following table summarizes the recommended PPE for handling

BPR1K871.
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PPE Category Recommended Equipment

Eye Protection

Chemical safety goggles with side shields are

required. A face shield should be worn in

situations with a higher risk of splashes.

Hand Protection

Wear two pairs of powder-free, disposable nitrile

gloves.[3] The outer glove should be changed

immediately upon contamination. Gloves should

be changed regularly, at least every hour, or as

determined by the specific procedure.

Body Protection

A disposable, low-permeability gown with a solid

front, long sleeves, and tight-fitting cuffs should

be worn.[3] For procedures with a high risk of

splashes or aerosol generation, consider using

a "bunny suit" or coveralls for full-body

protection.[4]

Respiratory Protection

For handling the solid compound or when there

is a risk of aerosol generation, a NIOSH-

approved N95 or higher-level respirator is

recommended.[4] Surgical masks do not provide

adequate respiratory protection.[4]

Foot Protection

Closed-toe shoes are mandatory in the

laboratory. For large-scale operations or in case

of spills, shoe covers should be worn and

disposed of upon exiting the work area.

Engineering Controls
Work with BPR1K871, especially the solid form, should be conducted in a certified chemical

fume hood or a biological safety cabinet to minimize inhalation exposure.
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Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. The designated work area within the fume hood should be clean and uncluttered.

Weighing: Weigh the solid compound in a fume hood. Use a dedicated, clean spatula and

weighing paper.

Dissolving: When preparing solutions, add the solvent to the solid BPR1K871 slowly to avoid

splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully remove

and dispose of all PPE as hazardous waste. Wash hands thoroughly with soap and water.

Disposal
All waste materials contaminated with BPR1K871, including empty vials, used PPE, and

cleaning materials, must be disposed of as hazardous chemical waste in accordance with local,

state, and federal regulations. Do not dispose of BPR1K871 down the drain or in the regular

trash.

Experimental Workflow
The following diagram outlines the standard workflow for safely handling BPR1K871 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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